Cas no 614730-17-5 (Pyrazinecarboxaldehyde, 3-methoxy-5-methyl- (9CI))

• Product Name: Pyrazinecarboxaldehyde, 3-methoxy-5-methyl- (9CI)
• CAS No: 614730-17-5
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 1057683
• PubChem ID: 22248034
• Update Time: 2025-04-20

Pyrazinecarboxaldehyde, 3-methoxy-5-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarboxaldehyde, 3-methoxy-5-methyl- (9CI)
• 3-methoxy-5-methylpyrazine-2-carbaldehyde
• DIYHFYCNPYAGNX-UHFFFAOYSA-N
• 3-methoxy-5-methylpyrazine-2-carboxaldehyde
• PYRAZINECARBOXALDEHYDE, 3-METHOXY-5-METHYL-
• 3-METHOXY-5-METHYL-PYRAZINECARBOXALDEHYDE
• AKOS006304379
• SCHEMBL1474575
• DB-278065
• 3-Methoxy-5-metliylpyrazine-2-carboxaldehyde
• AB60450
• 614730-17-5

• Inchi： 1S/C7H8N2O2/c1-5-3-8-6(4-10)7(9-5)11-2/h3-4H,1-2H3
• InChI Key： DIYHFYCNPYAGNX-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=O)N=CC(C)=N1

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.1Ų